Cas no 2229408-54-0 (O-{1-(pentan-2-yl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(pentan-2-yl)cyclopropylmethyl}hydroxylamine
• CAS No: 2229408-54-0
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 5835506
• PubChem ID: 165658890
• Update Time: 2025-06-11

O-{1-(pentan-2-yl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(pentan-2-yl)cyclopropylmethyl}hydroxylamine
• 2229408-54-0
• EN300-1783098
• O-{[1-(pentan-2-yl)cyclopropyl]methyl}hydroxylamine

• Inchi： 1S/C9H19NO/c1-3-4-8(2)9(5-6-9)7-11-10/h8H,3-7,10H2,1-2H3
• InChI Key： CEZPWXZNYOUBEL-UHFFFAOYSA-N
• SMILES： O(CC1(C(C)CCC)CC1)N

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Additional information on O-{1-(pentan-2-yl)cyclopropylmethyl}hydroxylamine

Professional Introduction to Compound with CAS No. 2229408-54-0 and Product Name: O-{1-(pentan-2-yl)cyclopropylmethyl}hydroxylamine

O-{1-(pentan-2-yl)cyclopropylmethyl}hydroxylamine is a specialized chemical compound characterized by its unique molecular structure and potential applications in the field of pharmaceutical research. This compound, identified by the CAS number 2229408-54-0, has garnered attention due to its structural complexity and the novel interactions it may exhibit with biological targets. The molecular framework of this compound incorporates a cyclopropylmethyl group linked to a pentan-2-yl chain, which is flanked by a hydroxylamine moiety. Such a configuration suggests potential utility in the development of bioactive molecules, particularly in the context of drug discovery and molecular pharmacology.

The significance of this compound lies in its ability to serve as a building block for more complex pharmacophores. The cyclopropyl ring, known for its rigidity and ability to engage in favorable non-bonded interactions, can enhance the binding affinity of a molecule to its target. Meanwhile, the pentan-2-yl chain introduces a certain degree of flexibility, which can be crucial for optimizing pharmacokinetic properties. The hydroxylamine group, on the other hand, is a well-known functional moiety that participates in various biochemical reactions, making it a valuable component for designing molecules with specific biological activities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential of such compounds more efficiently. By leveraging high-throughput virtual screening and molecular dynamics simulations, scientists can predict the binding modes and interactions of O-{1-(pentan-2-yl)cyclopropylmethyl}hydroxylamine with various biological targets. These studies have shown that the compound exhibits promising binding affinities with enzymes and receptors involved in critical metabolic pathways. For instance, preliminary computational studies suggest that this compound may interact with cytochrome P450 enzymes, which are pivotal in drug metabolism and have been implicated in numerous diseases.

The exploration of O-{1-(pentan-2-yl)cyclopropylmethyl}hydroxylamine also aligns with current trends in medicinal chemistry aimed at developing novel therapeutic agents with improved efficacy and reduced side effects. The structural features of this compound make it an attractive candidate for further investigation in the context of modulating inflammatory pathways and neurodegenerative diseases. Specifically, the cyclopropylmethyl group has been identified as a key structural element in several bioactive molecules that exhibit anti-inflammatory properties. This observation has prompted researchers to explore its potential application in designing next-generation anti-inflammatory drugs.

In addition to its pharmacological relevance, O-{1-(pentan-2-yl)cyclopropylmethyl}hydroxylamine has also been studied for its potential role in chemical synthesis. The hydroxylamine group provides a versatile handle for further functionalization, allowing chemists to tailor the compound's properties for specific applications. For example, it can be used as an intermediate in the synthesis of more complex molecules through reactions such as nucleophilic substitution or condensation reactions. These synthetic possibilities make this compound a valuable asset for researchers working on developing novel synthetic methodologies.

The growing interest in O-{1-(pentan-2-yl)cyclopropylmethyl}hydroxylamine is also reflected in the increasing number of patents and scientific publications dedicated to its study. Researchers have reported various derivatives of this compound and their potential applications in different therapeutic areas. For instance, modifications to the pentan-2-yl chain have led to compounds with enhanced solubility and bioavailability, making them more suitable for clinical development. Similarly, alterations to the hydroxylamine group have resulted in molecules with improved metabolic stability, addressing one of the major challenges faced by drug candidates.

The future prospects of O-{1-(pentan-2-yl)cyclopropylmethyl}hydroxylamine are further bolstered by ongoing research into its mechanism of action. By elucidating how this compound interacts with biological targets at the molecular level, scientists can gain insights into its therapeutic potential and identify possible ways to optimize its efficacy. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to determine the detailed structure-function relationships of this compound. These studies not only contribute to our fundamental understanding of biochemical processes but also pave the way for the development of more effective therapeutic strategies.

In conclusion, O-{1-(pentan-2-yl)cyclopropylmethyl}hydroxylamine represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities. Its molecular configuration suggests utility as a scaffold for developing novel bioactive molecules with applications across various therapeutic areas. The growing body of research on this compound underscores its importance as a valuable tool for drug discovery and chemical synthesis. As our understanding of its properties continues to expand, it is likely that we will see more innovative applications emerge from studies involving O-{1-(pentan-2-yl)cyclopropylmethyl}hydroxylamine.